Cas no 625376-46-7 (3-{[6-(4-bromophenyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoic acid)

• Product Name: 3-{[6-(4-bromophenyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoic acid
• CAS No: 625376-46-7
• MF: C₁₆H₁₀BrF₃N₂O₂S
• MW: 431.22701215744
• CID: 5713312
• PubChem ID: 1301860
• Update Time: 2025-06-09

3-{[6-(4-bromophenyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 625376-46-7
• SS-0394
• 3-{[6-(4-bromophenyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoicacid
• BRD-K31385993-001-01-0
• AKOS003599041
• 3-{[6-(4-bromophenyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoic acid
• 3-[6-(4-bromophenyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanylpropanoic Acid
• CBKinase1_020936
• 3-{[6-(4-bromophenyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}propanoic acid
• CBKinase1_008536
• Propanoic acid, 3-[[6-(4-bromophenyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]thio]-

• Inchi： 1S/C16H10BrF3N2O2S/c17-10-3-1-9(2-4-10)13-7-12(16(18,19)20)11(8-21)15(22-13)25-6-5-14(23)24/h1-4,7H,5-6H2,(H,23,24)
• InChI Key： QFTSKBNSXLLDCX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C(C(F)(F)F)C(C#N)=C(N=1)SCCC(=O)O

Computed Properties

• Exact Mass: 429.95985g/mol
• Monoisotopic Mass: 429.95985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• Boiling Point: 565.4±50.0 °C(Predicted)
• pka: 4.05±0.10(Predicted)

Additional information on 3-{[6-(4-bromophenyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoic acid

Comprehensive Overview of 3-{[6-(4-bromophenyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoic acid (CAS No. 625376-46-7)

3-{[6-(4-bromophenyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoic acid (CAS No. 625376-46-7) is a specialized organic compound with a unique molecular structure that combines a pyridine core, a bromophenyl group, and a trifluoromethyl substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural features, including the cyano and sulfanylpropanoic acid moieties, make it a versatile building block for synthesizing novel compounds with applications in drug discovery and material science.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug development. Researchers are particularly interested in CAS 625376-46-7 due to its potential role in designing kinase inhibitors and anti-inflammatory agents. The presence of the bromophenyl group also opens avenues for further functionalization via cross-coupling reactions, a hot topic in modern organic synthesis.

From an industrial perspective, 3-{[6-(4-bromophenyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoic acid is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring eco-friendly methods to produce such complex molecules, minimizing waste and hazardous byproducts. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

Another area of interest is the compound's potential in crop protection. The trifluoromethyl group is a common feature in many agrochemicals due to its ability to enhance pesticidal activity. As global food security becomes a pressing issue, innovations in agrochemical intermediates like CAS 625376-46-7 are gaining traction among researchers and investors alike.

For those searching for synthetic routes or suppliers of 625376-46-7, it's essential to note that this compound requires specialized handling and storage conditions to maintain its stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity and structure, ensuring it meets the stringent requirements of pharmaceutical-grade applications.

In summary, 3-{[6-(4-bromophenyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoic acid represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its multifaceted applications and structural complexity make it a valuable subject of study for chemists and industry professionals seeking to address some of today's most pressing scientific challenges.